Cas no 15026-14-9 (Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI))

Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI) structure
15026-14-9 structure
Product Name:Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI)
CAS No:15026-14-9
MF:C10H11N5O2S
MW:265.291639566422
CID:229887
PubChem ID:268996
Update Time:2025-04-19

Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI)
    • [2-(6-aminopurin-9-yl)-6-oxa-3-thiabicyclo[3.1.0]hexan-4-yl]methanol
    • [4-(6-aminopurin-9-yl)-6-oxa-3-thiabicyclo[3.1.0]hexan-2-yl]methanol
    • 9-(2,3-anhydro-4-thiopentofuranosyl)-9h-purin-6-amine
    • AC1L6LH9
    • AC1Q4X8N
    • AR-1H4917
    • NSC109514
    • NSC-109514
    • DTXSID60296467
    • 15026-14-9
    • Inchi: 1S/C10H11N5O2S/c11-8-5-9(13-2-12-8)15(3-14-5)10-7-6(17-7)4(1-16)18-10/h2-4,6-7,10,16H,1H2,(H2,11,12,13)
    • InChI Key: QGABKQMGVHTWHC-UHFFFAOYSA-N
    • SMILES: S1C(CO)C2C(C1N1C=NC3C(N)=NC=NC1=3)O2

Computed Properties

  • Exact Mass: 265.06353
  • Monoisotopic Mass: 265.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • Density: 2.21
  • Boiling Point: 627.1°Cat760mmHg
  • Flash Point: 333.1°C
  • Refractive Index: 2.097
  • PSA: 102.38
  • LogP: 0.36340

Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI) Related Literature

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